4-(2-{[1-(3-Chlorophenyl)-2,5-dioxo-4-imidazolidinylidene]methyl}-1H-pyrrol-1-yl)benzoic acid
4-(2-{[1-(3-Chlorophenyl)-2,5-dioxo-4-imidazolidinylidene]methyl}-1H-pyrrol-1-yl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
1815599-46-2
VCID:
VC0424848
InChI:
InChI=1S/C21H14ClN3O4/c22-14-3-1-4-17(11-14)25-19(26)18(23-21(25)29)12-16-5-2-10-24(16)15-8-6-13(7-9-15)20(27)28/h1-12H,(H,23,29)(H,27,28)/b18-12+
SMILES:
C1=CC(=CC(=C1)Cl)N2C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)C(=O)O)NC2=O
Molecular Formula:
C21H14ClN3O4
Molecular Weight:
407.8g/mol
4-(2-{[1-(3-Chlorophenyl)-2,5-dioxo-4-imidazolidinylidene]methyl}-1H-pyrrol-1-yl)benzoic acid
CAS No.: 1815599-46-2
Main Products
VCID: VC0424848
Molecular Formula: C21H14ClN3O4
Molecular Weight: 407.8g/mol
![4-(2-{[1-(3-Chlorophenyl)-2,5-dioxo-4-imidazolidinylidene]methyl}-1H-pyrrol-1-yl)benzoic acid - 1815599-46-2](/images/no_structure.jpg)
| CAS No. | 1815599-46-2 |
|---|---|
| Product Name | 4-(2-{[1-(3-Chlorophenyl)-2,5-dioxo-4-imidazolidinylidene]methyl}-1H-pyrrol-1-yl)benzoic acid |
| Molecular Formula | C21H14ClN3O4 |
| Molecular Weight | 407.8g/mol |
| IUPAC Name | 4-[2-[(E)-[1-(3-chlorophenyl)-2,5-dioxoimidazolidin-4-ylidene]methyl]pyrrol-1-yl]benzoic acid |
| Standard InChI | InChI=1S/C21H14ClN3O4/c22-14-3-1-4-17(11-14)25-19(26)18(23-21(25)29)12-16-5-2-10-24(16)15-8-6-13(7-9-15)20(27)28/h1-12H,(H,23,29)(H,27,28)/b18-12+ |
| Standard InChIKey | IKVPOLNVUFKFCV-LDADJPATSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)Cl)N2C(=O)/C(=C\C3=CC=CN3C4=CC=C(C=C4)C(=O)O)/NC2=O |
| SMILES | C1=CC(=CC(=C1)Cl)N2C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)C(=O)O)NC2=O |
| Canonical SMILES | C1=CC(=CC(=C1)Cl)N2C(=O)C(=CC3=CC=CN3C4=CC=C(C=C4)C(=O)O)NC2=O |
| PubChem Compound | 1782309 |
| Last Modified | Nov 11 2021 |
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